N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H17NO6S2/c20-18(13-5-6-23-11-13,17-2-1-9-26-17)12-19-27(21,22)14-3-4-15-16(10-14)25-8-7-24-15/h1-6,9-11,19-20H,7-8,12H2
• InChI Key: APZNNAMEUHEXEE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C18H17NO6S2
• Molecular Weight: 407.5 g/mol

Description

The compound is an organic molecule with several interesting functional groups. It contains a furan ring, a thiophen ring, a benzodioxine ring, and a sulfonamide group. These groups are common in many biologically active compounds and could potentially confer interesting properties to the molecule.

Molecular Structure Analysis

The compound contains several heterocyclic rings (furan, thiophen, and benzodioxine), which are likely to influence its chemical properties and potential biological activity. The presence of the sulfonamide group could also be significant, as sulfonamides are known to have biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of multiple heterocyclic rings and a sulfonamide group in this compound could potentially confer interesting properties, such as high polarity and potential for hydrogen bonding.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Without specific information on the biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

Future research on this compound could involve investigating its synthesis, characterizing its physical and chemical properties, and testing its biological activity. If the compound shows promising biological activity, it could be further optimized and potentially developed into a therapeutic agent.